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Compound of Interest

Compound Name: 2-Nitrophenetole

CAS No.: 610-67-3

Cat. No.: B1664076

Get Quote

Executive Summary
2-Nitrophenetole (2-NPet) is a critical intermediate in the synthesis of o-phenetidine, a

precursor for various azo dyes and pharmaceutical scaffolds. Its reactivity is governed by the

ortho-effect, where the steric bulk of the ethoxy group (-OEt) adjacent to the nitro group (-NO2)

significantly alters kinetic behavior compared to its para isomer.

This guide provides a deep-dive analysis of the two primary reaction classes relevant to 2-

NPet: Nucleophilic Aromatic Substitution (Synthesis) and Catalytic Hydrogenation (Reduction).

It moves beyond standard textbook descriptions to explore Phase Transfer Catalysis (PTC)

kinetics and Langmuir-Hinshelwood models necessary for industrial scale-up.

Molecular Architecture & Reactivity Profile
Before analyzing kinetics, one must understand the substrate's electronic and steric

environment.

Steric Inhibition of Resonance: The bulky ethoxy group at the ortho position forces the nitro

group to rotate out of the plane of the benzene ring. This reduces the resonance withdrawal
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of the nitro group, making the ring slightly more electron-rich than in p-nitrophenetole.

Adsorption Geometry: In heterogeneous catalysis, 2-NPet adsorbs more weakly than the

para isomer because the ortho substituent prevents flat

-stacking on the catalyst surface. This has direct implications for hydrogenation rates (

).

Synthesis Mechanism: Phase Transfer Catalysis
(PTC)[1]
The most efficient synthesis of 2-NPet involves the O-alkylation of 2-nitrophenol with ethyl

bromide (or ethyl sulfate). In a biphasic system (aqueous NaOH / organic solvent), this reaction

is kinetically limited by mass transfer.

The Interfacial Mechanism
We utilize Phase Transfer Catalysis (PTC) to transport the nucleophilic phenolate anion into the

organic phase.

Pathway:

Interfacial Ion Exchange: The quaternary ammonium catalyst (

) in the organic phase exchanges anions with the sodium nitrophenolate (

) at the interface.

Transport: The lipophilic ion pair (

) diffuses into the bulk organic phase.

Reaction (RDS): The phenolate attacks the ethyl halide (

) via an

mechanism.

Regeneration: The catalyst (
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) returns to the interface.

Kinetic Model (PTC)
The rate of reaction is pseudo-first-order with respect to the substrate when the catalyst is

constant.

Where

is the apparent rate constant, heavily dependent on the catalyst's lipophilicity and the agitation
speed (interfacial area).

Visualization: PTC Cycle
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Caption: Phase Transfer Catalysis cycle for 2-Nitrophenetole synthesis. The rate-limiting step

is typically the intrinsic SN2 reaction in the organic phase or mass transfer, depending on

agitation.
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Catalytic Hydrogenation: Kinetics & Mechanism
The reduction of 2-NPet to o-phenetidine is the primary industrial application. This is a

heterogeneous catalytic reaction (typically Pd/C or Raney Ni).

The Haber Mechanism (Modified)
The reduction follows the Haber pathway, but the ortho position suppresses the condensation

route (formation of Azoxy species) due to steric hindrance.

Stepwise Reduction:

Nitro (

)

Nitroso (

) (Fast)

Nitroso (

)

Hydroxylamine (

) (Fast)

Hydroxylamine (

)

Amine (

) (Rate Determining Step on many catalysts)

Langmuir-Hinshelwood (L-H) Kinetics
The reaction does not follow simple power-law kinetics. It requires an L-H model which

accounts for the competitive adsorption of Hydrogen (
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) and 2-Nitrophenetole (

) on the catalyst sites (

).[1]

The Rate Equation:

: Intrinsic rate constant.

: Adsorption equilibrium constant for 2-NPet.

: Adsorption equilibrium constant for Hydrogen.

: Concentration of 2-NPet.

: Partial pressure of Hydrogen.

Key Insight: At high concentrations of 2-NPet, the catalyst surface is saturated (

), making the reaction zero-order with respect to the nitro compound. The rate becomes
dependent solely on hydrogen pressure and catalyst loading.

Visualization: Hydrogenation Pathway
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Caption: Haber reduction mechanism. The conversion of Hydroxylamine to Amine is often the

Rate Determining Step (RDS). The Azoxy path is suppressed in ortho-isomers.

Experimental Protocols
Protocol A: Synthesis via PTC
Objective: Synthesis of 2-Nitrophenetole from 2-Nitrophenol.

Reagents: 2-Nitrophenol (0.1 mol), Ethyl Bromide (0.15 mol), Toluene (100 mL), 50% NaOH

(aq), TBAB (Tetrabutylammonium bromide, 5 mol%).

Setup: 3-neck flask with mechanical stirrer (critical for interfacial area), reflux condenser, and

thermometer.
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Procedure:

Dissolve 2-Nitrophenol in Toluene. Add TBAB.

Add NaOH solution dropwise while stirring at >800 RPM.

Heat to 60°C. Add Ethyl Bromide slowly.

Reflux for 4-6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 8:2).

Quench: Cool to RT, separate phases. Wash organic phase with water (x3) to remove

catalyst and salts.

Purification: Dry over

, evaporate solvent. Recrystallize from ethanol.

Protocol B: Kinetic Hydrogenation Study
Objective: Determine reaction order and rate constants.

Equipment: Parr Hydrogenation Reactor (High Pressure).

Catalyst: 5% Pd/C (0.5 mol% loading).

Procedure:

Load reactor with 2-Nitrophenetole (0.5 M in Methanol).

Add catalyst (slurry in methanol to prevent ignition).

Purge:

(3x), then

(3x).

Reaction: Pressurize to 20 bar

. Heat to 50°C. Stir at 1000 RPM (to eliminate mass transfer limitations).
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Sampling: Withdraw aliquots every 10 mins via a sintered filter dip tube (to exclude

catalyst).

Analysis: HPLC (C18 column, Water/Acetonitrile gradient).

Data Summary Table: Catalyst Performance

Catalyst
Rate (

)

Selectivity
(Amine)

Activation
Energy (

)

Notes

Pd/C (5%) High >98% 35-40 kJ/mol
Standard

industrial choice.

Raney Ni Moderate 95% 45-50 kJ/mol

Cheaper,

requires higher

pressure.

Pt/C Very High 90% ~30 kJ/mol

Prone to ring

hydrogenation

(over-reduction).

Photochemical Degradation (Environmental Impact)
[5]
2-Nitrophenetole is susceptible to photolysis under sunlight (UV-A/Visible), a critical

consideration for storage and environmental fate.

Mechanism: Nitro-nitrite rearrangement. The excited nitro group abstracts an oxygen to form

a nitrite ester, which cleaves to release HONO (Nitrous Acid) and phenoxy radicals.

Kinetics: Follows first-order decay kinetics dependent on photon flux (

).

Implication: Samples must be stored in amber glass. Environmental release contributes to

atmospheric hydroxyl radical formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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